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Compound of Interest

Compound Name: 2-Methyl-5-nitro-1-vinylimidazole

Cat. No.: B3352619

Executive Summary: A thorough review of scientific literature and chemical databases reveals a
significant gap in the available physicochemical data for 2-Methyl-5-nitro-1-vinylimidazole
(CAS No. 5006-79-1). Specifically, no quantitative solubility data in common organic solvents
has been publicly reported. This guide provides an overview of the available qualitative
solubility information for the closely related precursor, 2-Methyl-5-nitroimidazole, which may
serve as a preliminary reference. Furthermore, a detailed experimental protocol for determining
solubility via the isothermal saturation method is presented to empower researchers to
generate the necessary data for this compound of interest.

Introduction

2-Methyl-5-nitro-1-vinylimidazole is a nitroimidazole derivative. The broader class of
nitroimidazoles is of significant interest in the pharmaceutical industry, known for their
applications as antimicrobial and radiosensitizing agents. The solubility of an active
pharmaceutical ingredient (API) is a critical parameter that influences its bioavailability,
formulation development, and purification processes. Understanding the solubility profile in
various organic solvents is essential for researchers in drug discovery, process chemistry, and
formulation science. This document addresses the current state of knowledge regarding the
solubility of 2-Methyl-5-nitro-1-vinylimidazole and provides a practical framework for its
experimental determination.
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Solubility of the Related Precursor: 2-Methyl-5-
hitroimidazole

While data for the title compound is unavailable, information exists for its non-vinylated analog,
2-Methyl-5-nitroimidazole (CAS No. 696-23-1). It is crucial to note that the addition of the vinyl
group can alter the physicochemical properties, including solubility. The data below should be

used with caution as a potential indicator, not as a direct substitute.

Qualitative solubility data for 2-Methyl-5-nitroimidazole suggests it has limited solubility in non-
polar solvents and higher affinity for polar and alkaline media.

Solvent/Solution Type Reported Solubility
Water Sparingly soluble / Insoluble
Ethanol Slightly soluble

) ) A 5% wiv solution is reported to be clear,
Dimethylformamide (DMF) o .
indicating good solubility.[1]

Agqueous Alkali Solutions Soluble[1]

Diluted Acid Solutions Easily soluble

Experimental Protocol for Solubility Determination

The following section outlines a standard and reliable method for determining the solubility of a
solid compound like 2-Methyl-5-nitro-1-vinylimidazole in various organic solvents. The
isothermal saturation method is a widely accepted technique for generating accurate solubility
data.

Isothermal Saturation Method

This method involves saturating a solvent with the solute at a constant temperature and then
determining the concentration of the solute in the saturated solution.

Materials and Equipment:

e 2-Methyl-5-nitro-1-vinylimidazole (solute)
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o Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, chloroform,
hexane)

» Thermostatic shaker bath or incubator
» Analytical balance (x0.1 mg)

 Vials with screw caps

o Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer.

Procedure:

e Preparation: Add an excess amount of 2-Methyl-5-nitro-1-vinylimidazole to a series of
vials. The excess solid is crucial to ensure that saturation is reached.

e Solvent Addition: Add a known volume or mass of the desired organic solvent to each vial.

o Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to the
desired temperature (e.g., 25 °C or 37 °C). Allow the mixtures to shake for a sufficient time
(e.g., 24-72 hours) to ensure equilibrium is reached.

e Phase Separation: After equilibration, stop the shaking and allow the vials to rest in the
thermostatic bath for at least 2 hours to allow the excess solid to settle.

o Sampling: Carefully withdraw a sample from the clear supernatant of each vial using a
syringe. Immediately pass the sample through a syringe filter to remove any undissolved
solid particles.

 Dilution: Accurately dilute the filtered, saturated solution with a suitable solvent (often the
same solvent or a mobile phase component) to a concentration that falls within the linear
range of the analytical method.
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e Quantification: Analyze the concentration of the diluted sample using a pre-validated
analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

o Calculation: Calculate the solubility (S) using the following formula, accounting for the
dilution factor: S = C_diluted x Dilution Factor The solubility is typically expressed in units of
mg/mL, g/L, or mol/L.

Visualization of Experimental Workflow

The logical flow of the isothermal saturation method is depicted in the diagram below.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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